Cas no 1706-60-1 (Acetic acid, (4-mercaptophenoxy)-, methyl ester)

• Product Name: Acetic acid, (4-mercaptophenoxy)-, methyl ester
• CAS No: 1706-60-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 1357817
• Update Time: 2024-08-17

Acetic acid, (4-mercaptophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (4-mercaptophenoxy)-, methyl ester
• Acetic acid, 2-(4-mercaptophenoxy)-, methyl ester

• Inchi： 1S/C9H10O3S/c1-11-9(10)6-12-7-2-4-8(13)5-3-7/h2-5,13H,6H2,1H3
• InChI Key： OLWMUEMPOVOVLB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=C(S)C=C1

Computed Properties

• Exact Mass: 198.035
• Monoisotopic Mass: 198.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.5A^2